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Compound of Interest

Compound Name: 1-Hexanol-d11

Cat. No.: B15555329

Get Quote

For researchers, scientists, and drug development professionals requiring high-precision

quantitative analysis, the selection of a suitable certified reference material (CRM) is

paramount. This guide provides an objective comparison of commercially available 1-Hexanol-
d11 CRMs, focusing on their key specifications and applications as an internal standard in

analytical chromatography.

Comparison of 1-Hexanol-d11 Certified Reference
Materials
1-Hexanol-d11 is a deuterated form of 1-Hexanol, commonly used as an internal standard in

quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] Its chemical properties are nearly identical to

the non-deuterated analyte, but its increased mass allows for clear differentiation in mass

spectrometric analysis, ensuring accurate quantification.

Several suppliers offer 1-Hexanol-d11 as a certified reference material. Below is a comparison

of the products from prominent suppliers based on available data. Please note that for detailed

and lot-specific information, it is always recommended to consult the Certificate of Analysis

(CoA) provided by the supplier.
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Specification

LGC Standards (for

Toronto Research

Chemicals)

MedchemExpress CDN Isotopes

Product Code TRC-H281222
HY-W032022-d11

(inferred)
D-6508

CAS Number 2159-18-4 2159-18-4 2159-18-4

Molecular Formula C₆D₁₁H₃O C₆D₁₁H₃O C₆D₁₁H₃O

Molecular Weight 113.24 113.24 113.24

Isotopic Purity
Not specified on

product page

Not specified on

product page
98 atom % D[2][3][4]

Chemical Purity
Not specified on

product page

Purity of non-

deuterated analog is

99.35%[5]

min 98%

Format Neat Neat Neat

Certified

Concentration

Not specified; sold by

mass

Not specified; sold by

mass

Not specified; sold by

mass

Expanded Uncertainty
Consult Certificate of

Analysis

Consult Certificate of

Analysis

Consult Certificate of

Analysis

Note: The information in the table is based on publicly available data from the suppliers'

websites. For the most accurate and complete information, including certified concentration

and expanded uncertainty, users must refer to the lot-specific Certificate of Analysis provided

with the product.

Experimental Protocol: Purity Analysis of 1-Hexanol
using GC-MS
This section details a general protocol for the purity analysis of a 1-Hexanol sample using Gas

Chromatography-Mass Spectrometry (GC-MS), which is a common technique for which 1-
Hexanol-d11 serves as an internal standard.
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Objective: To determine the chemical purity of a 1-Hexanol sample by identifying and

quantifying any impurities present.

Materials:

1-Hexanol sample

High-purity solvent (e.g., dichloromethane or hexane)

GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Standard laboratory glassware

Procedure:

Sample Preparation:

Accurately weigh approximately 100 mg of the 1-Hexanol sample into a 10 mL volumetric

flask.

Dissolve the sample in the chosen high-purity solvent and dilute to the mark.

Mix thoroughly to ensure a homogeneous solution.

GC-MS Instrumental Conditions:

Injector: Split/splitless inlet, operated in split mode with a ratio of 50:1.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/min to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.
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Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 30-300.

Scan Mode: Full scan.

Data Analysis:

Identify the main peak corresponding to 1-Hexanol based on its retention time and mass

spectrum.

Identify any other peaks as potential impurities.

Compare the mass spectra of the impurity peaks with a spectral library (e.g., NIST) for

identification.

Calculate the area percentage of each peak to estimate the purity of the 1-Hexanol

sample.

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the typical experimental workflow for using a 1-Hexanol-d11
CRM and a conceptual representation of its role in a signaling pathway for quantitative

analysis.
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Sample Preparation GC-MS Analysis Data Processing

Accurately weigh sample Add known amount of
1-Hexanol-d11 CRM Dilute with solvent Inject sample into GC-MS Separation and Detection Integrate peak areas of

analyte and 1-Hexanol-d11 Calculate concentration ratio Quantify analyte concentration
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Data Analysis
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Accurate Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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